BENGHE Foundational & Exploratory

Check Availability & Pricing

5-Methylpyrazine-2-carbohydrazide structure
and chemical formula

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

5-Methylpyrazine-2-
Compound Name:
carbohydrazide

Cat. No.: B1341549

An In-depth Technical Guide to 5-Methylpyrazine-2-carbohydrazide

This technical guide provides a comprehensive overview of the chemical structure, formula,
and properties of 5-Methylpyrazine-2-carbohydrazide. It is intended for researchers,

scientists, and professionals in the field of drug development and chemical research.

Chemical Structure and Formula

5-Methylpyrazine-2-carbohydrazide is a heterocyclic organic compound featuring a pyrazine

ring substituted with a methyl group and a carbohydrazide group.

Chemical Formula: CeHsN4O[1]
IUPAC Name: 5-methylpyrazine-2-carbohydrazide[1]
Synonyms: 5-methylpyrazine-2-carboxylic acid hydrazide

CAS Number: 37545-33-8[1][2]

The molecular structure is depicted in the following diagram:

Caption: Chemical structure of 5-Methylpyrazine-2-carbohydrazide.

Physicochemical Properties
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A summary of the key physicochemical properties of 5-Methylpyrazine-2-carbohydrazide is
presented below.

Property Value Reference
Molecular Weight 152.15 g/mol [3]
Chemical Formula CeHsN4O [1]
Appearance Creamy coloured crystals [4]
Storage Sealed in dry, 2-8°C [3]

Experimental Protocols
Synthesis of 5-Methylpyrazine-2-carbohydrazide

A common method for the synthesis of 5-Methylpyrazine-2-carbohydrazide involves the
reaction of its corresponding methyl ester with hydrazine hydrate.[4][5] A detailed experimental
protocol is as follows:

Reaction Setup: A methanolic solution of methyl 5-methylpyrazine-2-carboxylate (1
equivalent) is combined with an excess of 80% hydrazine hydrate (2 equivalents).[4]

o Reflux: The reaction mixture is heated under reflux for 4 hours.[4]

e Solvent Removal: After the reflux period, the methanol is removed by distillation, for
instance, using a rotary evaporator.[4]

o Recrystallization: The resulting concentrated product is recrystallized from a chloroform and
petroleum ether solvent system to yield creamy colored crystals of 5-Methylpyrazine-2-
carbohydrazide.[4]

The logical workflow for this synthesis is illustrated in the diagram below.
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Synthesis Workflow
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Caption: Workflow for the synthesis of 5-Methylpyrazine-2-carbohydrazide.

Spectroscopic Data

The structural confirmation of 5-Methylpyrazine-2-carbohydrazide is typically achieved
through various spectroscopic methods. A study on the synthesis of this compound and its
derivatives has reported its characterization using modern spectroscopic techniques.[4] While
detailed spectra are not provided here, the following analyses were noted as being performed:

« Infrared (IR) Spectroscopy: To identify characteristic functional group vibrations.

» Nuclear Magnetic Resonance (NMR) Spectroscopy (*H and *3C): To elucidate the carbon-
hydrogen framework.

e Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern.
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Biological Activity

Derivatives of 5-Methylpyrazine-2-carbohydrazide have been investigated for their potential
biological activities. For instance, a series of its derivatives were synthesized and evaluated for
anti-tubercular activity against Mycobacterium tuberculosis.[6] The parent compound, 5-
Methylpyrazine-2-carbohydrazide, has also been identified as having urease inhibition and
antioxidant properties.[4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. bocsci.com [bocsci.com]

2. scbt.com [scbt.com]

3. 5-Methylpyrazine-2-Carboxamide | Chemical Properties, Uses, Safety Data & Supplier in
China [chemheterocycles.com]

4. applications.emro.who.int [applications.emro.who.int]

5. parchem.com [parchem.com]

6. researchgate.net [researchgate.net]

To cite this document: BenchChem. [5-Methylpyrazine-2-carbohydrazide structure and
chemical formula]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1341549#5-methylpyrazine-2-carbohydrazide-
structure-and-chemical-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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